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Compound of Interest

Compound Name: 7-Methoxytryptamine HCl

CAS No.: 112496-59-0

Cat. No.: B047872

Get Quote

An In-depth Technical Guide to 7-Methoxytryptamine HCl: Structure, Properties, and

Applications

Introduction: Unveiling a Key Tryptamine Derivative
7-Methoxytryptamine hydrochloride (7-MeO-T HCl), a derivative of the core tryptamine

structure, is a compound of significant interest within the realms of neurochemistry and

pharmacology. While its isomers, particularly 5-methoxytryptamine, have been more

extensively studied, 7-MeO-T HCl presents a unique profile for researchers. The placement of

the methoxy group at the 7-position of the indole ring subtly alters its electronic and steric

properties, influencing its interaction with biological targets. This guide offers a comprehensive

overview of its chemical structure, properties, and applications, providing a foundational

resource for scientists engaged in neuroscience research and pharmaceutical development. Its

utility as a precursor in the synthesis of novel psychoactive substances and potential

therapeutics for mood disorders makes it a valuable tool in drug discovery.[1][2] Researchers

value its stability and ease of handling, which contribute to the reproducibility of experimental

results.[1]
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Chapter 1: Core Chemical and Physical
Characteristics
The fundamental identity of 7-Methoxytryptamine HCl is defined by its molecular structure

and physical properties. Understanding these characteristics is the first step in its effective

application in a laboratory setting.

Molecular Structure
7-Methoxytryptamine consists of a bicyclic indole core, with a methoxy (-OCH₃) group

substituted at the 7-position of the benzene ring. An ethylamine side chain is attached at the 3-

position of the pyrrole ring. The hydrochloride salt form enhances its solubility and stability,

making it more amenable for research applications.[1]

Physicochemical Properties
The key properties of 7-Methoxytryptamine HCl are summarized below, providing essential

data for handling, storage, and experimental design.
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Property Value References

IUPAC Name
2-(7-Methoxy-1H-indol-3-

yl)ethanamine hydrochloride
[3][4]

Synonyms

3-(2-Aminoethyl)-7-

methoxyindole hydrochloride,

7-MeOT HCl

[1][5]

CAS Number 112496-59-0 [1][5]

Molecular Formula C₁₁H₁₄N₂O · HCl [1][5]

Molecular Weight 226.71 g/mol [1][5]

Appearance
White to off-white crystalline

powder
[1]

Melting Point 211-215 °C [1]

Purity ≥97-99% [1][3]

Storage Conditions
Store at 0-8 °C, under inert

gas
[1][6]

Chapter 2: Spectroscopic and Analytical
Characterization
Unambiguous structural confirmation and purity assessment are critical for scientific integrity.

Spectroscopic and chromatographic methods provide the necessary tools for the

comprehensive characterization of 7-Methoxytryptamine HCl.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful technique for elucidating the precise molecular

structure. While a specific, published spectrum for 7-Methoxytryptamine HCl was not

available, the expected chemical shifts can be inferred from its structure and data on related

isomers.
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¹H NMR: The proton NMR spectrum would show distinct signals for the aromatic protons on

the indole ring, the methoxy group protons (a singlet typically around 3.8-4.0 ppm), and the

ethylamine side chain protons (two methylene groups, appearing as triplets). The N-H

protons of the indole and the amine would also be visible, though their shifts can be broad

and solvent-dependent.

¹³C NMR: The carbon NMR spectrum would reveal 11 distinct signals for the carbon atoms in

the tryptamine core and the methoxy group, confirming the molecular framework.

This protocol provides a generalized workflow for obtaining high-quality NMR data, adapted

from standard procedures for tryptamine derivatives.[7]

Sample Preparation:

Accurately weigh 10-20 mg of 7-Methoxytryptamine HCl for ¹H NMR or 50-100 mg for

¹³C NMR.[7]

Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d₆,

Methanol-d₄) in a clean vial.

Filter the solution through a pipette with a small glass wool plug directly into a 5 mm NMR

tube to remove any particulates.[7]

Securely cap and label the NMR tube.

Data Acquisition (300-600 MHz Spectrometer):

¹H NMR Parameters:

Pulse Program: Standard single-pulse (e.g., zg30).

Number of Scans: 16-64.

Relaxation Delay (d1): 1-2 seconds.[7]

Spectral Width: ~16 ppm.

¹³C NMR Parameters:
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Pulse Program: Proton-decoupled (e.g., zgpg30).

Number of Scans: ≥1024.[7]

Relaxation Delay (d1): 2 seconds.[7]

Spectral Width: ~220 ppm.

Sample Preparation
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Caption: General workflow for NMR analysis.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern. For 7-
Methoxytryptamine HCl, electrospray ionization (ESI-MS) would show a prominent ion

corresponding to the protonated free base [M+H]⁺ at approximately m/z 191.11.

High-Performance Liquid Chromatography (HPLC)
HPLC is essential for determining the purity of the compound. Tryptamines are well-suited for

analysis by reverse-phase HPLC with UV detection.

This method is adapted from established procedures for separating psychoactive tryptamines

and is suitable for assessing the purity of 7-Methoxytryptamine HCl.[8]

System Preparation:
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Column: C18 reverse-phase column (e.g., 150 mm x 2.1 mm, 1.8-μm particle size).[8]

Mobile Phase A: 5mM ammonium formate (pH 3) in water.[8]

Mobile Phase B: 0.2% formic acid in acetonitrile.[8]

Flow Rate: 0.4 mL/min.[8]

Column Temperature: 50°C.[8]

Detector: Photodiode Array (PDA) detector, monitoring at the λmax of tryptamines (approx.

222 nm and 280 nm).[9]

Sample Preparation:

Prepare a stock solution of 7-Methoxytryptamine HCl in a suitable solvent like methanol

at a concentration of 1 mg/mL.

Further dilute the stock solution to a working concentration (e.g., 10 µg/mL) using the

mobile phase.

Analysis:

Equilibrate the column with the initial mobile phase conditions (e.g., 95% A, 5% B) until a

stable baseline is achieved.

Inject 3-5 µL of the sample.

Run a gradient elution, for example:

0-10 min: Increase from 5% B to 55% B.[8]

10-12 min: Hold at 55% B.

12-15 min: Return to initial conditions and re-equilibrate.

Integrate the peak area of the chromatogram to determine purity as a percentage of the

total peak area.
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Chapter 3: Synthesis and Biological Significance
7-Methoxytryptamine HCl is primarily a research chemical, valued as a building block for

more complex molecules and as a tool to probe serotonergic systems.[2]

Chemical Synthesis
While specific routes for 7-methoxytryptamine are proprietary, a common and versatile method

for preparing tryptamines is the Speeter-Anthony synthesis. This involves reacting the

appropriately substituted indole (7-methoxyindole) with oxalyl chloride, followed by reaction

with an amine and subsequent reduction of the amide.

7-Methoxyindole 1. (COCl)₂
2. Et₂NH Indole-3-glyoxylamide LiAlH₄ or BH₃ 7-Methoxytryptamine

Click to download full resolution via product page

Caption: A generalized Speeter-Anthony tryptamine synthesis route.

Pharmacological Profile and Mechanism of Action
As a tryptamine derivative, 7-Methoxytryptamine is structurally related to the neurotransmitter

serotonin (5-hydroxytryptamine, 5-HT). Its biological activity is presumed to stem from its

interaction with serotonin receptors.[1] Data from its close analog, 7-methoxy-N,N-

dimethyltryptamine (7-MeO-DMT), shows affinity for the 5-HT₂ₐ and 5-HT₁ₐ receptors, though

with lower affinity than DMT or 5-MeO-DMT.[10] This suggests that 7-Methoxytryptamine likely

acts as a modulator of the serotonergic system, making it a useful tool for studying these

pathways.[1] Its interactions can provide insights into mood, cognition, and sleep regulation.[1]

Psychedelic tryptamines are known to mediate their effects through receptors like 5-HT₂ₐ, while

the 5-HT₁ₐ receptor is a validated target for anxiolytic and antidepressant medications.[11] The

study of specific isomers like 7-Methoxytryptamine helps researchers dissect the structure-

activity relationships that determine selectivity and functional outcomes at these important

central nervous system targets.[2][12]
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Caption: Simplified serotonergic signaling pathway modulated by tryptamines.
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Chapter 4: Applications in Scientific Research
7-Methoxytryptamine HCl serves as a versatile tool across several research disciplines.

Neuroscience Research: It is used to investigate the structure and function of serotonin

receptors, helping to unravel the complex mechanisms underlying mood disorders, anxiety,

and depression.[1]

Pharmaceutical Development: The compound acts as a crucial starting material or

intermediate in the synthesis of novel drug candidates, particularly those targeting mental

health conditions.[1][2]

Medicinal Chemistry: Chemists use 7-Methoxytryptamine HCl to explore structure-activity

relationships (SAR) of serotonin receptor ligands, designing molecules with specific target

interactions and desired pharmacological profiles.[2]

Drug Interaction Studies: It can be employed to assess how different pharmaceutical agents

interact with serotonin pathways, which is vital for developing safer and more effective

medication regimens.[1]

Chapter 5: Safety, Handling, and Storage
Proper handling and storage are paramount to ensure laboratory safety and maintain the

integrity of the compound. The following guidelines are based on data for closely related

tryptamines.

Safety and Handling
Hazard: Harmful if swallowed.[6] May cause skin and eye irritation.

Personal Protective Equipment (PPE): Wear safety glasses, chemical-resistant gloves, and a

lab coat. Use a dust respirator (e.g., N95) when handling the powder to avoid inhalation.[6]

[13]

Handling: Use in a well-ventilated area or a chemical fume hood.[13] Avoid generating dust.

[13] Wash hands thoroughly after handling.[6]

First Aid:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/product/b047872/docs?utm_src=pdf-body#chemical-properties-and-structure-of-7-methoxytryptamine-hcl
https://www.chemimpex.com/products/21328
https://www.chemimpex.com/products/21328
https://www.a2bchem.com/prod/AD40386
https://www.benchchem.com/product/b047872/docs?utm_src=pdf-body#chemical-properties-and-structure-of-7-methoxytryptamine-hcl
https://www.a2bchem.com/prod/AD40386
https://www.chemimpex.com/products/21328
https://www.tcichemicals.com/BE/en/sds/M3563_EU_6N.pdf
https://www.tcichemicals.com/BE/en/sds/M3563_EU_6N.pdf
https://datasheets.scbt.com/sc-210362.pdf
https://datasheets.scbt.com/sc-210362.pdf
https://datasheets.scbt.com/sc-210362.pdf
https://www.tcichemicals.com/BE/en/sds/M3563_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b047872?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


If Swallowed: Rinse mouth and call a poison center or doctor.[6]

Skin Contact: Remove contaminated clothing and rinse skin with plenty of water.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do.[6]

Storage
Conditions: Store in a tightly sealed container in a refrigerator at 0-8 °C.[1] For long-term

stability, storage under an inert gas like argon or nitrogen is recommended.[6]

Incompatibilities: Avoid contact with strong oxidizing agents.[13]

Conclusion
7-Methoxytryptamine hydrochloride is more than just another tryptamine derivative; it is a

specialized chemical tool with distinct properties conferred by its 7-methoxy substitution. Its

importance lies in its utility as a research compound for probing the serotonergic system and as

a precursor for the synthesis of new chemical entities in drug discovery. This guide provides the

foundational knowledge required for its safe and effective use, empowering researchers to

leverage its unique characteristics to advance our understanding of neuropharmacology and

develop innovative therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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